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Compound of Interest

Compound Name: Gsk481

Cat. No.: B15582248 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed information on the solubility of GSK481 and comprehensive

protocols for its preparation and use in cell culture media. GSK481 is a highly potent and

selective inhibitor of Receptor Interacting Protein Kinase 1 (RIPK1), a key regulator of cellular

necrosis and inflammation.[1][2][3]

GSK481 Solubility
GSK481 is a crystalline solid that is soluble in organic solvents such as Dimethyl Sulfoxide

(DMSO), ethanol, and Dimethylformamide (DMF).[4] It is sparingly soluble in aqueous buffers.

[4] For cell culture applications, it is recommended to first dissolve GSK481 in a suitable

organic solvent to create a concentrated stock solution, which can then be diluted to the final

working concentration in the cell culture media.
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO ≥ 35 mg/mL[1][5][6] ≥ 92.74 mM[1][5][6]

Use of fresh, non-

hygroscopic DMSO is

recommended as

moisture can reduce

solubility.[7]

Ethanol ~ 30 mg/mL[4] ~ 79.49 mM -

DMF ~ 25 mg/mL[4] ~ 66.24 mM -

Ethanol:PBS (1:10,

pH 7.2)
~ 0.09 mg/mL[4] ~ 0.24 mM

Aqueous solutions are

not recommended for

storage for more than

one day.[4]

Molecular Weight of GSK481: 377.39 g/mol [1]

Preparation of GSK481 for Cell Culture Media
This protocol outlines the steps for preparing a stock solution of GSK481 and its subsequent

dilution into cell culture media for in vitro experiments.

Materials
GSK481 powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Sterile, pyrogen-free cell culture medium

Vortex mixer

Pipettes and sterile filter tips
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Protocol for Preparing a 10 mM Stock Solution
Weighing the Compound: Accurately weigh out the desired amount of GSK481 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

will need 3.77 mg of GSK481.

Dissolving in DMSO: Add the appropriate volume of DMSO to the GSK481 powder. For a 10

mM stock solution, dissolve 3.77 mg of GSK481 in 1 mL of DMSO.[1]

Ensuring Complete Dissolution: Vortex the solution thoroughly to ensure the compound is

completely dissolved. Gentle warming or sonication can be used to aid dissolution if

precipitation is observed.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C

for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Protocol for Preparing the Final Working Concentration
in Cell Culture Media

Thawing the Stock Solution: Thaw a single aliquot of the GSK481 stock solution at room

temperature.

Dilution into Media: Aseptically dilute the stock solution into the pre-warmed cell culture

medium to achieve the desired final concentration. For example, to prepare 10 mL of media

with a final GSK481 concentration of 10 µM, add 10 µL of the 10 mM stock solution to 10 mL

of cell culture medium.

Mixing: Gently mix the media by pipetting up and down or by swirling the culture flask/plate.

Ensure the final concentration of DMSO in the cell culture media is kept to a minimum

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Immediate Use: Use the GSK481-containing media immediately for your cell-based assays.

Signaling Pathway of GSK481
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GSK481 is a potent inhibitor of RIPK1 kinase.[2] RIPK1 is a critical upstream kinase in the

necroptosis pathway, a form of programmed necrotic cell death. It is also involved in apoptosis

and inflammatory signaling pathways, primarily downstream of tumor necrosis factor receptor 1

(TNFR1). By inhibiting the kinase activity of RIPK1, GSK481 can block the phosphorylation of

downstream targets, thereby inhibiting necroptotic cell death and modulating inflammatory

responses.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15582248#gsk481-solubility-and-preparation-for-cell-
culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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